Cas no 106508-20-7 (4-hydroxy-1,1-dioxo-1λ?-thiolane-3-sulfonyl chloride)

• Product Name: 4-hydroxy-1,1-dioxo-1λ?-thiolane-3-sulfonyl chloride
• CAS No: 106508-20-7
• MF: C₄H₇ClO₅S₂
• MW: 234.678378343582
• MDL: MFCD00195962
• CID: 2128506
• PubChem ID: 4914839
• Update Time: 2025-06-14

4-hydroxy-1,1-dioxo-1λ?-thiolane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,1-Dioxo-4-hydroxytetrahydrothiophene-3-sulphonyl chloride
• 4-hydroxy-1,1-dioxothiolane-3-sulfonyl chloride
• 4-hydroxy-1,1-dioxo-1λ?-thiolane-3-sulfonyl chloride
• 4-Hydroxytetrahydrothiophene-3-sulfonylchloride1,1-dioxide
• 4-Hydroxy-1,1-dioxo-1lambda(6)-thiolane-3-sulfonyl chloride
• 4-hydroxy-1,1-dioxo-1lambda-thiolane-3-sulfonyl chloride
• DB-345459
• DTXSID10406791
• 4-HYDROXYTETRAHYDROTHIOPHENE-3-SULPHONYL CHLORIDE 1,1-DIOXIDE
• F3284-7346
• 4-Hydroxytetrahydrothiophene-3-sulfonyl chloride 1,1-dioxide
• CS-0251135
• SCHEMBL2998110
• VQTMWFFLLVODHT-UHFFFAOYSA-N
• 4-hydroxy-1,1-dioxo-1
• G22023
• AKOS000161005
• 4-hydroxy-1,1-dioxo-1$l^{6}-thiolane-3-sulfonyl chloride
• AKOS016041133
• 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride
• 106508-20-7
• E?-thiolane-3-sulfonyl chloride
• EN300-53691
• MFCD00195962

• MDL： MFCD00195962
• Inchi： 1S/C4H7ClO5S2/c5-12(9,10)4-2-11(7,8)1-3(4)6/h3-4,6H,1-2H2
• InChI Key： VQTMWFFLLVODHT-UHFFFAOYSA-N
• SMILES： ClS(C1CS(CC1O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 233.9423434Da
• Monoisotopic Mass: 233.9423434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-hydroxy-1,1-dioxo-1λ?-thiolane-3-sulfonyl chloride

Recent Advances in the Application of 4-hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonyl chloride (CAS: 106508-20-7) in Chemical Biology and Pharmaceutical Research

4-hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonyl chloride (CAS: 106508-20-7) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting sulfonamide-based drug discovery. Recent studies have highlighted its utility in the development of enzyme inhibitors, prodrugs, and covalent protein modifiers, making it a valuable tool for medicinal chemists and chemical biologists alike.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonyl chloride as a critical building block for the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's selectivity and potency, achieving nanomolar inhibition constants against several clinically relevant isoforms. This work underscores the compound's potential in designing isoform-selective inhibitors for therapeutic applications.

In the field of bioconjugation, a recent breakthrough published in Bioconjugate Chemistry (2024) showcased the compound's exceptional reactivity as a sulfonylating agent for protein modification. The study reported its successful application in site-specific labeling of lysine residues, enabling the development of stable antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The researchers noted that the unique structural features of 4-hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonyl chloride, particularly its cyclic sulfone moiety, contributed to enhanced conjugation efficiency and reduced off-target reactivity compared to traditional sulfonyl chlorides.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 Nature Protocols publication detailed an optimized large-scale synthesis procedure for 4-hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonyl chloride, addressing previous challenges in yield and purity. The new protocol employs a continuous flow chemistry approach, achieving >90% yield with excellent purity (>99%) while significantly reducing hazardous waste generation. This advancement is particularly important for industrial-scale applications in pharmaceutical manufacturing.

Emerging applications in prodrug design have been reported in several recent studies. A particularly noteworthy application appears in a 2024 ACS Central Science article, where researchers utilized 4-hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonyl chloride to develop a novel class of sulfonamide-based prodrugs activated by tumor-associated enzymes. The study demonstrated superior tumor-selective activation profiles compared to traditional prodrug systems, with significantly reduced off-target toxicity in preclinical models.

Despite these promising developments, challenges remain in the broader application of 4-hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonyl chloride. Recent reviews in Advanced Drug Delivery Reviews (2024) have highlighted the need for improved stability profiles of derivatives in physiological conditions and better understanding of structure-toxicity relationships. Ongoing research efforts are focusing on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 4-hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonyl chloride (CAS: 106508-20-7) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, bioconjugation chemistry, and prodrug development, coupled with recent synthetic advancements, position it as a valuable tool for future therapeutic innovations. The compound's unique chemical properties and versatility suggest that its full potential is yet to be realized, warranting continued investigation and development.